3-(Benzylsulfanyl)benzaldehyde

• Molecular Formula: C14H12OS
• Molecular Weight: 228.31 g/mol
• IUPAC Name: 3-benzylsulfanylbenzaldehyde
• InChI: InChI=1S/C14H12OS/c15-10-13-7-4-8-14(9-13)16-11-12-5-2-1-3-6-12/h1-10H,11H2
• InChI Key: RQUVTMHNOTWFMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=CC=CC(=C2)C=O

Description

3-(Benzylsulfanyl)benzaldehyde is an aromatic aldehyde derivative featuring a benzylsulfanyl (–S–CH₂C₆H₅) substituent at the para-position relative to the aldehyde group on the benzene ring. This compound combines the electrophilic aldehyde moiety with a lipophilic benzylthioether group, making it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and ligands for metal coordination . The benzylsulfanyl group contributes to increased molecular weight (estimated ~244.31 g/mol) and enhanced lipophilicity compared to simpler benzaldehyde derivatives, which may influence its solubility and biological membrane permeability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Benzylsulfanyl)benzaldehyde typically involves the reaction of benzaldehyde with benzyl mercaptan in the presence of a suitable catalyst. One common method is the use of a Lewis acid catalyst, such as titanium tetrachloride, which facilitates the formation of the desired product through a nucleophilic substitution reaction .

Industrial Production Methods: While specific industrial production methods for 3-(Benzylsulfanyl)benzaldehyde are not extensively documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions: 3-(Benzylsulfanyl)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The benzylsulfanyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reactions often involve nucleophiles like thiols or amines under acidic or basic conditions.

Major Products Formed:

Oxidation: 3-(Benzylsulfanyl)benzoic acid.

Reduction: 3-(Benzylsulfanyl)benzyl alcohol.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Benzylsulfanyl)benzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound has been studied for its potential antibacterial and antioxidant properties, making it a candidate for drug development.

Medicine: Research has explored its use in the development of novel therapeutic agents, particularly in the treatment of bacterial infections.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 3-(Benzylsulfanyl)benzaldehyde involves its interaction with various molecular targets. For instance, its antibacterial activity is attributed to its ability to inhibit bacterial enzymes, disrupting essential metabolic processes. The compound’s antioxidant properties are linked to its ability to scavenge free radicals and reduce oxidative stress .

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : The benzylsulfanyl group is electron-donating due to sulfur’s lone pairs, which may stabilize the aldehyde’s electrophilic carbon via resonance. In contrast, the sulfonyl group in 3-(methylsulfonyl)benzaldehyde is strongly electron-withdrawing, increasing the aldehyde’s reactivity toward nucleophiles .
• Lipophilicity : The benzylsulfanyl substituent confers higher lipophilicity (predicted XLogP ~3.5) compared to the methylsulfonyl (XLogP 0.9) and benzo[1,3]dioxol-5-yl (XLogP 2.8) groups. This property may enhance membrane permeability in biological systems.
• Solubility : The hydroxyl group in 3-hydroxybenzaldehyde significantly improves aqueous solubility via hydrogen bonding, whereas the benzylsulfanyl and benzo[1,3]dioxol-5-yl groups favor organic-phase solubility .

Stability and Degradation

• Thermal Stability : Sulfanyl-substituted benzaldehydes are less thermally stable than sulfonyl analogs due to weaker C–S bonds.
• Photodegradation : The benzylsulfanyl group may increase susceptibility to UV-induced degradation compared to methylsulfonyl or benzodioxol substituents.